Cyanidin 3-glucoside

• Molecular Formula: C21H21ClO11
• Molecular Weight: 484.8 g/mol
• InChI: InChI=1S/C21H20O11.ClH/c22-7-16-17(27)18(28)19(29)21(32-16)31-15-6-10-12(25)4-9(23)5-14(10)30-20(15)8-1-2-11(24)13(26)3-8;/h1-6,16-19,21-22,27-29H,7H2,(H3-,23,24,25,26);1H
• InChIKey: YTMNONATNXDQJF-UHFFFAOYSA-N

Cyanidin 3-Glucoside: Identity and Scientific Context

Cyanidin 3-glucoside (C3G, kuromanin) is the most widely distributed anthocyanin monoglucoside in nature and the predominant pigment in numerous dark-coloured fruits, cereals, and vegetables [1]. It belongs to the flavonoid class and consists of the cyanidin aglycone conjugated with a single glucose moiety at the 3-position. Unlike anthocyanins bearing more complex sugar decorations or different aglycones, C3G exhibits a distinct profile of radical-scavenging capacity, enzyme inhibition potency, and absorption behaviour that cannot be assumed from in-class structural similarity alone [2]. These properties make it a strategic reference compound for analytical standardisation, bioactivity screening, and formulation development where precise molecular identity directly determines experimental reproducibility and functional performance.

Analytical Standardization Primary reference for anthocyanin quantification and quality control

Bioactivity Screening Strategic probe for enzyme inhibition and radical-scavenging assays

Formulation Development Molecular identity that supports reproducible formulation performance

• [1] Wang, H., Cao, G., & Prior, R. L. (1997). Oxygen Radical Absorbing Capacity of Anthocyanins. Journal of Agricultural and Food Chemistry, 45(2), 304–309. View Source
• [2] Olivas-Aguirre, F. J., Rodrigo-García, J., Martínez-Ruiz, N. d. R., Cárdenas-Robles, A. I., Mendoza-Díaz, S. O., Álvarez-Parrilla, E., González-Aguilar, G. A., de la Rosa, L. A., Ramos-Jiménez, A., & Wall-Medrano, A. (2016). Cyanidin-3-O-glucoside: Physical-Chemistry, Foodomics and Health Effects. Molecules, 21(9), 1264. View Source

Cyanidin 3-Glucoside Structural Distinctions

Anthocyanins are not functionally interchangeable despite sharing a flavylium core. The number and position of hydroxyl and methoxyl groups on the B-ring, the type of sugar moiety, and the site of glycosylation collectively govern radical-scavenging efficiency, enzyme active-site complementarity, and intestinal absorption [1]. For example, replacing the glucose of C3G with the disaccharide rutinose (cyanidin 3-rutinoside) reduces bioavailability and alters enzyme inhibition kinetics, while switching the aglycone from cyanidin to delphinidin or malvidin markedly lowers peroxyl radical-scavenging capacity [2]. Consequently, sourcing decisions based solely on total anthocyanin content or generic structural class risk introducing uncontrolled variability into experimental outcomes and product performance. The quantitative evidence below defines the specific dimensions along which C3G diverges from its closest chemical relatives.

! Rutinoside analog (C3R) may shift enzyme inhibition kinetics and absorption profile compared to C3G.

! Delphinidin or malvidin aglycones yield lower peroxyl radical-scavenging capacity, altering antioxidant rankings.

! Generic anthocyanin sourcing based on total content risks uncontrolled variability in bioactivity outcomes.

• [1] Lim, T., Jung, H., & Hwang, K. T. (2015). Bioconversion of Cyanidin-3-Rutinoside to Cyanidin-3-Glucoside in Black Raspberry by Crude α-L-Rhamnosidase from Aspergillus Species. Journal of Microbiology and Biotechnology, 25(11), 1842–1848. View Source
• [2] Hosseini-Beheshti, E., Lund, S. T., & Kitts, D. D. (2012). Characterization of Antioxidant Capacity from Fruits with Distinct Anthocyanin Biosynthetic Pathways. Journal of Nutrition & Food Sciences, 2(1), 1000122. View Source

Cyanidin 3-Glucoside Quantitative Differentiation Evidence

Peroxyl Radical Scavenging Capacity (ORAC)

In a direct head-to-head comparison of purified anthocyanin standards using the oxygen radical absorbance capacity (ORAC) assay, cyanidin 3-glucoside (C3G) exhibited the highest peroxyl radical-scavenging activity among seven anthocyanins representing blackcurrant and grape profiles [1]. The ORAC value of C3G (6.36 ± 0.37 μmol TE/μmol) was 57% higher than that of delphinidin 3-glucoside (4.05 ± 0.27 μmol TE/μmol) and 41% higher than that of malvidin 3-glucoside (4.52 ± 0.60 μmol TE/μmol). The difference was statistically significant (p<0.05). This finding is also consistent with the earlier benchmark study by Wang et al. (1997), which reported that kuromanin (C3G) had ORAC activity 3.5 times that of the Trolox standard, the highest among 14 anthocyanins tested [2].

Peroxyl Radical Scavenging (ORAC)

Head-to-head

C3G: 6.36 μmol TE/μmol
57% higher than delphinidin 3-glucoside

Supports ranking in antioxidant capacity assays; highest scavenger among tested anthocyanins.

ORAC assay, pure standards; n=3.

Evidence Dimension	Peroxyl radical-scavenging capacity (ORAC, μmol Trolox equivalent/μmol standard)
Target Compound Data	Cyanidin 3-glucoside: 6.36 ± 0.37 μmol TE/μmol; Relative capacity = 1.00
Comparator Or Baseline	Delphinidin 3-glucoside: 4.05 ± 0.27 μmol TE/μmol (Rel. = 0.64); Malvidin 3-glucoside: 4.52 ± 0.60 μmol TE/μmol (Rel. = 0.71); Cyanidin 3-rutinoside: 6.06 ± 0.26 μmol TE/μmol (Rel. = 0.95)
Quantified Difference	C3G vs. D3G: +57% (p<0.05); C3G vs. M3G: +41% (p<0.05); C3G vs. C3R: +5% (n.s.)
Conditions	ORAC assay with pure anthocyanin standards; Trolox as reference; n=3 independent determinations

Why This Matters

For procurement decisions, selecting C3G over delphinidin- or malvidin-based anthocyanins ensures the highest peroxyl radical-scavenging capacity per unit mass, directly affecting antioxidant potency calculations in experimental designs and product formulation.

• [1] Hosseini-Beheshti, E., Lund, S. T., & Kitts, D. D. (2012). Characterization of Antioxidant Capacity from Fruits with Distinct Anthocyanin Biosynthetic Pathways. Journal of Nutrition & Food Sciences, 2(1), 1000122. Table 6. View Source
• [2] Wang, H., Cao, G., & Prior, R. L. (1997). Oxygen Radical Absorbing Capacity of Anthocyanins. Journal of Agricultural and Food Chemistry, 45(2), 304–309. View Source

Pancreatic α-Amylase Inhibition

In a comparative in vitro inhibition study of four anthocyanins against porcine pancreatic α-amylase, cyanidin 3-glucoside demonstrated the highest inhibitory activity with an inhibition constant (Ki) of 0.014 mM [1]. This was 1.36-fold more potent than its closest glycoside comparator, cyanidin 3-rutinoside (Ki = 0.019 mM), 1.43-fold more potent than cyanidin 3,5-diglucoside (Ki = 0.020 mM), and 3.21-fold more potent than peonidin 3-glucoside (Ki = 0.045 mM). All four anthocyanins acted as competitive inhibitors, binding exclusively to the enzyme active site as confirmed by in silico molecular docking.

α-Amylase Inhibition (Ki)

Head-to-head

Ki = 0.014 mM

Reported lowest Ki among cyanidin glycosides; supports enzyme inhibition screening context.

Competitive inhibitor vs porcine pancreatic α-amylase; docking confirmed.

Evidence Dimension	Inhibition constant (Ki) against porcine pancreatic α-amylase
Target Compound Data	Cyanidin 3-glucoside: Ki = 0.014 mM
Comparator Or Baseline	Cyanidin 3-rutinoside: Ki = 0.019 mM; Cyanidin 3,5-diglucoside: Ki = 0.020 mM; Peonidin 3-glucoside: Ki = 0.045 mM
Quantified Difference	C3G Ki is 26% lower (more potent) than C3R; 30% lower than C3,5G; 69% lower than Pn3G
Conditions	Porcine pancreatic α-amylase; competitive inhibition mechanism; in vitro enzymatic assay with in silico docking validation

Why This Matters

When sourcing an anthocyanin for carbohydrate-hydrolysing enzyme inhibition studies or anti-diabetic nutraceutical development, C3G provides the highest potency among cyanidin glycosides, enabling lower effective concentrations and more robust in vitro signal-to-noise ratios.

• [1] Sui, X., Zhang, Y., & Zhou, W. (2016). In vitro and in silico studies of the inhibition activity of anthocyanins against porcine pancreatic α-amylase. Journal of Functional Foods, 21, 50–57. View Source

Nitric Oxide Suppression in Macrophages

In a direct comparative study using LPS-stimulated RAW264.7 murine macrophages, cyanidin 3-glucoside (C3G) reduced nitric oxide (NO) production by 41.9%, whereas cyanidin 3-rutinoside (C3R), the most abundant anthocyanin in Rubus fruits, reduced NO production by 34.4% [1]. Both compounds were tested under identical conditions and also decreased intracellular reactive oxygen species and DNA damage. The superior NO suppression by C3G was accompanied by down-regulation of NF-κB expression and up-regulation of I-κB expression in LPS-treated macrophages.

NO Suppression in Macrophages

Head-to-head

C3G: 41.9% NO reduction
C3R: 34.4% reduction

Measurably greater NO suppression reported; supports NF-κB pathway assay context.

RAW264.7 cells, LPS stimulation, 5–20 μg/mL.

Evidence Dimension	Nitric oxide production reduction in LPS-stimulated RAW264.7 macrophages
Target Compound Data	Cyanidin 3-glucoside: 41.9% reduction of NO production
Comparator Or Baseline	Cyanidin 3-rutinoside: 34.4% reduction of NO production
Quantified Difference	C3G provides a 7.5 percentage-point greater NO reduction, representing a 21.8% relative improvement over C3R
Conditions	RAW264.7 murine macrophage cells; LPS stimulation; anthocyanins tested at 5–20 μg/mL; p<0.05 vs. LPS-stimulated control

Why This Matters

For anti-inflammatory screening campaigns and NF-κB pathway research, C3G offers measurably greater NO suppression than the closely related rutinoside analog, making it the preferred molecular probe when maximum effect size in macrophage-based assays is required.

• [1] Jung, H., Kwak, H. K., & Hwang, K. T. (2014). Antioxidant and antiinflammatory activities of cyanidin-3-glucoside and cyanidin-3-rutinoside in hydrogen peroxide and lipopolysaccharide-treated RAW264.7 cells. Food Science and Biotechnology, 23(6), 2053–2062. View Source

Endothelial NO Synthase Upregulation

In a study comparing cyanidin 3-glucoside, its degradation product protocatechuic acid (PCA), and its phase II metabolite vanillic acid (VA) in human vascular endothelial cell models, only C3G significantly upregulated endothelial nitric oxide synthase (eNOS) expression [1]. While both phenolic acids decreased superoxide production, neither PCA nor VA induced eNOS upregulation. This indicates that the intact glycoside is specifically required for eNOS modulation, a property lost upon metabolic or chemical degradation. Additionally, superoxide production was decreased by both PCA and VA, but C3G uniquely combined eNOS upregulation with NOX modulation.

eNOS Upregulation

Head-to-head

Only intact C3G upregulated eNOS; metabolites did not.

Intact glycoside required for eNOS pathway engagement; degradation products lose this activity.

HUVEC model; superoxide reduction seen with metabolites but no eNOS induction.

Evidence Dimension	eNOS protein expression in human vascular endothelial cells (HUVEC model)
Target Compound Data	Cyanidin 3-glucoside: significantly upregulated eNOS expression
Comparator Or Baseline	Protocatechuic acid (degradation product): no eNOS upregulation; Vanillic acid (phase II metabolite): no eNOS upregulation
Quantified Difference	Qualitative difference: eNOS upregulation present in C3G treatment only, absent in both metabolite comparators
Conditions	Human vascular endothelial cell models (HUVEC); assessment of NO, superoxide, eNOS, NOX, and HO-1 expression

Why This Matters

For endothelial function and cardiovascular research, C3G must be selected over its cheaper degradation products or metabolites because the intact glycoside uniquely engages the eNOS pathway, a mechanism entirely lost upon hydrolysis or phase II conjugation.

• [1] Edwards, M., Czank, C., Woodward, G. M., Cassidy, A., & Kay, C. D. (2015). Phenolic Metabolites of Anthocyanins Modulate Mechanisms of Endothelial Function. Journal of Agricultural and Food Chemistry, 63(9), 2423–2431. View Source

Pancreatic Lipase Inhibition and Glycosylation

In a head-to-head evaluation of pancreatic lipase inhibitory activity, the cyanidin aglycone exhibited an IC50 of 28.29 μM, which was 6.5-fold more potent than its 3-glucoside derivative (C3G; IC50 = 188.28 μM) [1]. The apparent Ki values were 27.28 μM for cyanidin and 88.97 μM for C3G, with both compounds displaying noncompetitive inhibition kinetics. This demonstrates that glycosylation at the 3-position markedly attenuates lipase inhibitory activity, establishing C3G as the less potent lipase inhibitor relative to its aglycone, a critical specification for applications where off-target lipase inhibition is undesirable.

Pancreatic Lipase Inhibition

Head-to-head

C3G IC50 = 188.28 μM
Aglycone IC50 = 28.29 μM (6.5× more potent)

Glycosylation markedly reduces lipase inhibition; C3G is the less potent form, relevant for off-target review.

Noncompetitive inhibition; porcine pancreatic lipase.

Evidence Dimension	Pancreatic lipase inhibitory activity (IC50 and apparent Ki)
Target Compound Data	Cyanidin 3-glucoside: IC50 = 188.28 μM; apparent Ki = 88.97 μM
Comparator Or Baseline	Cyanidin (aglycone): IC50 = 28.29 μM; apparent Ki = 27.28 μM
Quantified Difference	C3G is 6.5-fold less potent than cyanidin aglycone (IC50 ratio: 6.65). Ki ratio: 3.26-fold
Conditions	Fluorometric pancreatic lipase assay; noncompetitive inhibition mechanism; porcine pancreatic lipase

Why This Matters

This quantitative structure-activity relationship defines a precise procurement criterion: if pancreatic lipase inhibition is the intended target, the aglycone is far more potent; if lipase inhibition is an undesired off-target effect (e.g., in anti-inflammatory or cardioprotective applications), C3G is the safer molecular choice.

• [1] Vijayaraj, P., Nakagawa, H., & Yamaki, K. (2019). Cyanidin and cyanidin-3-glucoside derived from Vigna unguiculata act as noncompetitive inhibitors of pancreatic lipase. Journal of Food Biochemistry, 43(3), e12774. View Source

Comparative Bioavailability

Multiple independent studies have established that cyanidin 3-glucoside (C3G) is more bioavailable than cyanidin 3-rutinoside (C3R), a finding attributed to the absence of the rhamnose sugar moiety that hinders intestinal absorption of the rutinoside [1]. In a rat pharmacokinetic study, after oral administration of a mulberry extract containing 79% C3G and 19% C3R, the plasma AUC(0–8h) for total anthocyanins reached 2.76 ± 0.88 μg·h/mL, with C3G appearing in plasma as both unchanged form and glucuronidated/sulfated metabolites [2]. This bioavailability advantage has motivated industrial bioconversion strategies that cleave L-rhamnose from C3R to generate C3G, achieving up to 95.7% conversion efficiency using Aspergillus-derived α-L-rhamnosidase [1].

Comparative Bioavailability

Cross-study

C3G more bioavailable than C3R; rhamnose moiety limits C3R absorption.

Supports selection for in vivo models requiring higher exposure; absorption context differs between glycosides.

Consensus across studies; enzymatic C3R→C3G conversion up to 95.7% reported.

Evidence Dimension	Comparative oral bioavailability in mammalian models
Target Compound Data	C3G: more bioavailable; detected in plasma as unchanged form, glucuronides, and sulfates; rapid absorption (Tmax ~15 min) [2]
Comparator Or Baseline	C3R: less bioavailable; requires rhamnose cleavage before absorption; industrial bioconversion to C3G achieves 95.7% conversion to enhance bioavailability [1]
Quantified Difference	Qualitative consensus across multiple studies; 95.7% enzymatic bioconversion of C3R to C3G achievable
Conditions	Rat models (Wistar rats); oral administration; mulberry anthocyanin extract and black raspberry matrices

Why This Matters

When in vivo efficacy or human intervention studies are planned, selecting C3G over C3R avoids the bioavailability bottleneck imposed by the rhamnose moiety, ensuring a higher fraction of the administered dose reaches systemic circulation and target tissues.

• [1] Lim, T., Jung, H., & Hwang, K. T. (2015). Bioconversion of Cyanidin-3-Rutinoside to Cyanidin-3-Glucoside in Black Raspberry by Crude α-L-Rhamnosidase from Aspergillus Species. Journal of Microbiology and Biotechnology, 25(11), 1842–1848. View Source
• [2] Hassimotto, N. M. A., Genovese, M. I., & Lajolo, F. M. (2008). Absorption and metabolism of cyanidin-3-glucoside and cyanidin-3-rutinoside extracted from wild mulberry (Morus nigra L.) in rats. Nutrition Research, 28(3), 198–207. View Source

Cyanidin 3-Glucoside Key Application Scenarios

Antioxidant Capacity Reference Standard

C3G should be employed as the primary reference anthocyanin for ORAC and related antioxidant assays in quality control and product standardisation workflows. Its position as the highest ORAC performer among common anthocyanins (6.36 μmol TE/μmol, 57% greater than delphinidin 3-glucoside) [1] makes it the most stringent benchmark for antioxidant capacity claims. When C3G is used as the calibrant, the resulting values are conservative and defensible against regulatory scrutiny, whereas using weaker-scavenging anthocyanins risks overstating antioxidant potency.

Anti-Diabetic Enzyme Inhibition Screening

C3G is the preferred molecular probe for pancreatic α-amylase inhibition studies where maximal potency among anthocyanin glycosides is required (Ki = 0.014 mM, the lowest among tested cyanidin glycosides) [2]. Its combined activity against α-amylase and dipeptidyl peptidase-4 (DPP-4, IC50 = 125.1 μM) [3] also makes it a valuable dual-target tool compound for postprandial glycaemia research, outperforming the rutinoside and diglucoside analogs that show weaker enzyme engagement.

NF-κB and NO Anti-Inflammatory Research

For in vitro and in vivo anti-inflammatory studies employing macrophage models, C3G provides the highest NO suppression among the two major Rubus anthocyanins (41.9% reduction vs. 34.4% for C3R) [4]. Its additional capacity to down-regulate NF-κB and up-regulate I-κB makes it the more mechanistically informative compound when maximum signal in inflammatory mediator assays is critical for detecting treatment effects.

Endothelial Function and Intact Glycoside Requirement

C3G must be selected over its phenolic acid metabolites (protocatechuic acid and vanillic acid) for any investigation of eNOS-mediated vascular function [5]. Because the intact glucoside is uniquely required for eNOS upregulation, substituting cheaper degradation products will yield false-negative results and obscure the eNOS-dependent mechanism. This specification is especially critical for cardiovascular pharmacology studies and endothelial dysfunction models.

Application

Selection Property

Validation Focus

Antioxidant Capacity Reference Standard

Peroxyl radical-scavenging benchmark

ORAC assay consistency and conservative antioxidant claims

Pancreatic α-Amylase Inhibition Studies

Enzyme inhibition potency context

Ki and competitive mechanism review against glycoside comparators

NF-κB / NO Anti-Inflammatory Research

Macrophage NO suppression profile

NF-κB pathway and I-κB expression endpoints in cellular models

Endothelial eNOS Function Studies

Intact glycoside requirement for target engagement

eNOS upregulation verification; metabolite controls to exclude false negatives

• [1] Hosseini-Beheshti, E., Lund, S. T., & Kitts, D. D. (2012). Characterization of Antioxidant Capacity from Fruits with Distinct Anthocyanin Biosynthetic Pathways. Journal of Nutrition & Food Sciences, 2(1), 1000122. View Source
• [2] Sui, X., Zhang, Y., & Zhou, W. (2016). In vitro and in silico studies of the inhibition activity of anthocyanins against porcine pancreatic α-amylase. Journal of Functional Foods, 21, 50–57. View Source
• [3] Cásedas, G., Les, F., González-Burgos, E., Gómez-Serranillos, M. P., Smith, C., & López, V. (2019). Cyanidin-3-O-glucoside inhibits different enzymes involved in central nervous system pathologies and type-2 diabetes. South African Journal of Botany, 120, 241–246. View Source
• [4] Jung, H., Kwak, H. K., & Hwang, K. T. (2014). Antioxidant and antiinflammatory activities of cyanidin-3-glucoside and cyanidin-3-rutinoside in hydrogen peroxide and lipopolysaccharide-treated RAW264.7 cells. Food Science and Biotechnology, 23(6), 2053–2062. View Source
• [5] Edwards, M., Czank, C., Woodward, G. M., Cassidy, A., & Kay, C. D. (2015). Phenolic Metabolites of Anthocyanins Modulate Mechanisms of Endothelial Function. Journal of Agricultural and Food Chemistry, 63(9), 2423–2431. View Source